Cas no 72029-78-8 (rel-(1S,2S,5R)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid)

rel-(1S,2S,5R)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid structure
72029-78-8 structure
Product Name:rel-(1S,2S,5R)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
CAS No:72029-78-8
MF:C6H9NO2
MW:127.141161680222
CID:2058434
PubChem ID:3779453
Update Time:2025-04-21

rel-(1S,2S,5R)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (+-)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
    • (1R,2S,5S)-3-aza-bicyclo[3.1.0]hexane-2-carboxylic acid
    • (1R,2S,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
    • (1R,5S)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
    • (2S,3R,4S)-3,4-methanoproline
    • (2S,3R,4S)-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid
    • 3-aza-bicyclo[3.1.0]hexane-2-carboxylic acid
    • 3-azabicyclo-(3.1.0)hexane-2-carboxylic acid
    • cis-3,4-methano-L-proline
    • cis-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
    • trans-3-aza-bicyclo[3.1.0]hexane-2-carboxylic acid
    • trans-3-azabicyclo(3.1.0)hexane-2-carboxylic acid
    • (1R,2R,5S)-Rel-3-Azabicyclo-[3.1.0]hexane-2-carboxylic acid
    • rel-(1S,2S,5R)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
    • AKOS005073469
    • 1821712-84-8
    • EN300-173207
    • SCHEMBL557480
    • 3-azabicyclo(3.1.0)hexane-2-carboxylic acid
    • SB45178
    • SB47441
    • 72029-78-8
    • exo-cis-3,4-methanoproline
    • 3-Azabicyclo[3.1.0]hexane-2-carboxylic acid
    • SB21740
    • DB-356856
    • CS-0271230
    • F2124-1142
    • MS-0191
    • 27762-08-9
    • 3-Azabicyclo[3.1.0]hexane-2-carboxylicacid
    • PB24875
    • 2-carboxy-3-azabicyclo(3.1.0)-hexane
    • JBDOTWVUXVXVDR-UHFFFAOYSA-N
    • (1R,2S,5S)-Rel-3-Azabicyclo-[3.1.0]hexane-2-carboxylic acid
    • (1R,2R,5S)-rel-3-Azabicyclo[3.1.0]hexane-2-carboxylic acid
    • 22255-16-9
    • 74984-02-4
    • (+/-)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
    • DB-008282
    • Inchi： 1S/C6H9NO2/c8-6(9)5-4-1-3(4)2-7-5/h3-5,7H,1-2H2,(H,8,9)
    • InChI Key： JBDOTWVUXVXVDR-UHFFFAOYSA-N
    • SMILES： OC(C1C2CC2CN1)=O

Computed Properties

  • Exact Mass: 127.063328530Da
  • Monoisotopic Mass: 127.063328530Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.4
  • Topological Polar Surface Area: 49.3Ų

rel-(1S,2S,5R)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid Pricemore >>

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NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBN20122091-100MG
rel-(1S,2S,5R)-3-azabicyclo[3.1.0]hexane-2-carboxylic acid
 72029-78-8 95%
100MG
 ￥ 2,712.00 2023-04-07

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